Cas no 594-61-6 (2-Hydroxyisobutyric acid)

• Product Name: 2-Hydroxyisobutyric acid
• CAS No: 594-61-6
• MF: C₄H₈O₃
• MW: 104.104521751404
• MDL: MFCD00004459
• CID: 38641
• PubChem ID: 24859404
• Update Time: 2025-09-17

2-Hydroxyisobutyric acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyisobutyric acid
• 2,2-DIMETHYLGLYCOLIC ACID
• 2-HYDROXY-2-METHYLPROPANOIC ACID
• 2-HYDROXY-2-METHYLPROPIONIC ACID
• 2-METHYLLACTIC ACID
• A-HYDROXY-ISO-BUTYRIC ACID
• ALPHA-HYDROXYISOBUTYRIC ACID
• RARECHEM AL BO 0199
• (CH3)2COHCOOH
• 2-hydroxy-2-methyl-propanoicaci
• alpha-Hydroxyisobutanoic acid
• Hydroxydimethylacetic acid
• Hydroxyisobutyricacid
• Lactic acid, 2-methyl-
• Lactic acid, 2-methyl-, L-
• Propanoic acid, 2-methyl-2-hydroxy-
• METHYL LACTIC ACID
• 2-Hydroxy-#niso-butyric acid
• 2 2-Hydroxyisobutyric Acid
• α-Hydroxyisobutyric acid
• 2-hydroxy-2-methyl-propanoic acid
• 2-hydroxy-2-methyl-propionic acid
• 2-Hydroxyisobutanoic acid
• 2-Hydroxyisobutyric
• 2-methyl-2-hydroxypropanoic acid
• 2-MethyllaCLic Acid
• Acetonic acid
• Lactic acid,2-methyl

• MDL： MFCD00004459
• Inchi： 1S/C4H8O3/c1-4(2,7)3(5)6/h7H,1-2H3,(H,5,6)
• InChI Key： BWLBGMIXKSTLSX-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)(O)C
• BRN： 1744739

Computed Properties

• Exact Mass: 104.04700
• Monoisotopic Mass: 104.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals or powders
• Density: 11412
• Melting Point: 76-80 °C (lit.)
• Boiling Point: 84 °C/1.5 mmHg(lit.)
• Flash Point: 114℃/12mm
• Refractive Index: 1.4761 (estimate)
• Solubility: water: soluble10%, clear to very slightly hazy, colorless
• Water Partition Coefficient: Soluble in water, ether, alcohol, methanol and hot benzene.
• PSA: 57.53000
• LogP: -0.15810
• Solubility: Soluble in water, alcohol, ether, slightly soluble in benzene.
• Sensitiveness: Sensitive to humidity

2-Hydroxyisobutyric acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39-S25
• Hazardous Material Identification：
• Safety Term：S25;S26
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters